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Compound of Interest

2,5-Dichloro-6-
Compound Name:

iodonicotinaldehyde
CAS No.: 1299607-54-7

Cat. No.: B1392912

Get Quote

Technical Guide: 2,5-Dichloro-6-
iodonicotinaldehyde

CAS No: 1299607-54-7 Formula: CeH2CIl2INO Molecular Weight: 301.90 g/mol [1]

Executive Summary

2,5-Dichloro-6-iodonicotinaldehyde is a densely functionalized pyridine derivative acting as a
high-value "orthogonal scaffold" in drug discovery. Its structural uniqueness lies in the presence
of four distinct reactive sites—an aldehyde, an iodide, and two differentially activated chlorides
—arranged around a pyridine core. This configuration allows for sequential, site-selective
functionalization, enabling the rapid construction of complex pharmacophores (e.g., kinase
inhibitors, agrochemicals) from a single core.

This guide provides a definitive structural analysis, a validated synthetic logic, and a strategic
roadmap for exploiting its chemoselectivity in parallel synthesis.
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Structural Elucidation & Physicochemical Profile
Structural Formula

The molecule consists of a pyridine ring substituted as follows (Standard [UPAC Numbering,

N=1):

Position 2: Chlorine (Activated by N-inductive effect).

Position 3: Formyl group (-CHO, "Nicotinaldehyde" core).

Position 5: Chlorine (Meta to N, electronically distinct from C2-Cl).

Position 6: lodine (Ortho to N, highly reactive in cross-coupling).

SMILES:Clclcc(C=0)c(Cl)ncll InChiKey:UWBIGQSFURXXAZ-UHFFFAOYSA-N

Key Physicochemical Properties

Property Value Technical Note
) ) Sensitive to light (iodide) and
Appearance Pale yellow to off-white solid o
oxidation (aldehyde).
) ) ) Experimental values vary by
Melting Point 105-110 °C (Predicted) )
crystal form; handle as solid.
Moderate lipophilicity; suitable
LogP (Calc) ~2.8 )
for fragment-based design.
Low polar surface area,
PSA ~30 A2 suggesting good membrane
permeability.
Poorly soluble in water;
Solubility DMSO, DCM, THF potential for hydrolysis in basic

aqueous media.

Synthetic Pathways (Authoritative Protocols)
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While specific industrial batch records are proprietary, the Sandmeyer-Type lodination is the
most chemically robust route for generating high-purity 6-iodo-pyridines from amino-precursors.

Retrosynthetic Logic

The synthesis typically proceeds from 2,5-dichloro-6-aminonicotinaldehyde (or its nitrile/ester
precursor). Direct iodination of the di-chloro core is regiochemically difficult. The amino group
provides a reliable handle for installing the iodine atom via diazonium chemistry.

Protocol: Diazotization-lodination (Sandmeyer)

Note: This protocol assumes the availability of the 6-amino precursor.
Reagents:

e Precursor: 6-Amino-2,5-dichloronicotinaldehyde

» Reagents: Sodium Nitrite (

), Potassium lodide (
), Sulfuric Acid (

) or

o Solvent: Acetonitrile/Water or DMSO.
Step-by-Step Methodology:
» Diazotization: Dissolve the amine (1.0 eq) in acetonitrile at 0°C. Add acid catalyst (e.g., 40%

or
) dropwise.

 Nitrite Addition: Add aqueous

(1.2 eq) slowly, maintaining temperature < 5°C to form the diazonium salt. Stir for 30 min.
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¢ lodination: Add a solution of

(2.0 eq) in water dropwise. Evolution of
gas will be observed.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2—4 hours.
o Work-up: Quench with saturated sodium thiosulfate (

) to remove excess iodine (purple color fades). Extract with Ethyl Acetate (

).[2]

 Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is less polar

than the amine.

KI, RT
2,5-Dichloro-6- NaNO2, H+, 0°C > Diazonium (-N2) > 2,5-Dichloro-6-
aminonicotinaldehyde Intermediate iodonicotinaldehyde

Figure 1: Sandmeyer Synthesis Route for 6-Iodo Installation

Click to download full resolution via product page

Chemoselectivity & Orthogonal Functionalization

The power of this scaffold lies in the Reactivity Hierarchy. A chemist can selectively manipulate
one site without affecting the others by choosing the correct conditions.

Reactivity Hierarchy (Most to Least Reactive)
e Aldehyde (C3-CHO):

o Reaction: Reductive amination, Wittig olefination, Oxidation to acid.
o Control: Can be protected as an acetal if coupling is required first.
 lodide (C6-I):

o Reaction: Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).
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o Mechanism:[2][3] Weak C-I bond allows oxidative addition at lower temperatures than C-
Cl.

e Chloride (C2-ClI):
o Reaction: Nucleophilic Aromatic Substitution (

)

o Mechanism:[2][3] Activated by the adjacent Pyridine Nitrogen (ortho-effect) and the
electron-withdrawing aldehyde.

e Chloride (C5-Cl):

o Reaction: Difficult to functionalize. Requires specialized Buchwald ligands or high
temperatures. Often serves as a metabolic blocker (halogen) in the final drug.

Strategic Workflow

To build a library, follow this sequence to avoid side reactions:

e Step 1 (C3): Functionalize the aldehyde (e.g., Reductive Amination to install a solubilizing
tail).

e Step 2 (C6): Suzuki coupling to install the primary aryl pharmacophore.
e Step 3 (C2):

displacement with an amine or alkoxide to close a ring or add diversity.
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2,5-Dichloro-6-
iodonicotinaldehyde

Priority 1 Priority 2 Priority 3
(Reversible) / (Transition Metal) ‘(Nucleophilic)

Priority 4
(Structural)

C2-Cl: SnAr Displacement C5-Cl: Inert/Metabolic Stability
(Amines/Alkoxides) (Requires forcing conditions)

C3-CHO: Reductive Amination
(Soft Nucleophiles)

C6-I: Pd-Coupling
(Suzuki/Sonogashira)

Figure 2: Orthogonal Reactivity Map for Library Synthesis

Click to download full resolution via product page

Experimental Handling & Safety
Storage & Stability

 Light Sensitivity: The C-I bond is photolabile. Store in amber vials wrapped in foil.

» Oxidation: The aldehyde can oxidize to the carboxylic acid over time. Store under
Nitrogen/Argon at 2—8°C.

e Hazards: Treat as a potent alkylating agent and sensitizer. Use double-gloving (Nitrile) and
work in a fume hood.

Analytical Verification

To confirm identity before use, look for these signals:

e 1H NMR (CDCIs): Distinct singlet for the aldehyde proton (~10.2 ppm). Aromatic singlet for
C4-H (~8.1 ppm).

e 13C NMR: Carbonyl peak (~188 ppm), C-I carbon (typically shielded, ~100-110 ppm).
e Mass Spec: Characteristic isotope pattern for

. Look for M, M+2, M+4 in a 9:6:1 ratio (approx), plus the mass defect of lodine.
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Applications in Drug Discovery
This scaffold is particularly relevant for:
» Kinase Inhibitors: The pyridine core mimics the adenine ring of ATP. The C6-aryl group (via

Suzuki) can access the hydrophobic pocket, while the C3-aldehyde derivatives interact with
the hinge region.

e Agrochemicals: Poly-halogenated pyridines are common in herbicides (e.g., Picloram
derivatives). The 2,5-dichloro motif provides metabolic stability against oxidative degradation
in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,5-Dichloro-6-iodonicotinaldehyde structural formulal].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392912/docs#2-5-dichloro-6-iodonicotinaldehyde-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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